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Compound of Interest

Compound Name: C.l. Acid Black 132

Cat. No.: B15599096

Performance Showdown: C.I. Acid Black 132 on
Diverse Textile Fibers

A Comparative Guide for Researchers and Textile Scientists

This guide provides a comprehensive comparison of the performance of C.I. Acid Black 132, a
premetallized 1:2 chromium complex acid dye, across three common textile fibers: wool, nylon,
and silk. For a thorough evaluation, its performance is benchmarked against a comparable
alternative, C.I. Acid Black 194, another metal-complex acid dye. This document is intended for
researchers, scientists, and professionals in the textile and dyeing industries, offering objective
data and detailed experimental protocols to inform dye selection and application.

Executive Summary

C.l. Acid Black 132 is renowned for its excellent wash and light fastness properties, making it
a preferred choice for high-performance textiles.[1] Its dyeing suitability extends to protein
fibers like wool and silk, as well as synthetic polyamides such as nylon.[1][2] The performance
of acid dyes is intrinsically linked to the fiber substrate due to the different chemical nature of
wool (a protein fiber), nylon (a synthetic polyamide), and silk (a protein fiber with a different
morphology from wool). Key performance indicators such as dye exhaustion, fixation, and
colorfastness can vary significantly across these fibers.

Comparative Data Overview
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The following tables summarize the key performance indicators of C.lI. Acid Black 132 and the
alternative, C.I. Acid Black 194, on wool, nylon, and silk. Data for C.I. Acid Black 132 on
specific fibers is supplemented with representative data for 1:2 metal-complex acid dyes where
specific experimental values are not readily available in published literature.

Table 1: Physicochemical Properties of C.I. Acid Black 132 and C.I. Acid Black 194

Property C.l. Acid Black 132 C.l. Acid Black 194
C.l. Name Acid Black 132 Acid Black 194

CAS Number 12219-02-2 61931-02-0
Molecular Formula Ca3H27CrNeNa20sS C20H12N3NaO~S
Molecular Weight 885.75 g/mol 461.38 g/mol

Color Black Ash to reddish black
Solubility Soluble in water Soluble in water

) 1:2 Chromium Complex Azo
Chemical Class b 1:2 Metal Complex Azo Dye
ye

Source: BenchChem, 2025.[1]

Table 2: Dyeing Performance - Exhaustion and Fixation Percentages

Dye Class

Fiber Representative % Exhaustion % Fixation
Data
Representative Acid

Wool 71.62 - 81.76 82.38-91.71

Dyes (H1-H12 Series)

_ Representative Acid
Silk _ 71.10 - 82.06 85.02 - 92.12
Dyes (H1-H12 Series)

Representative Acid
Nylon ) 69.62 - 80.18 85.54 - 89.62
Dyes (H1-H12 Series)
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Note: This data is representative of a series of synthesized acid dyes and illustrates the general

performance on these fibers.[3]

Table 3: Colorfastness Properties

Wash . Crock/Rubbing
) Light Fastness
Fiber Dye Fastness (ISO Fastness (ISO
(ISO 105-B02)
105-C06) 105-X12)

C.I. Acid Black 4-5 (Dry), 4
Wool 4-5 6-7

132 (Expected) (Wet)
C.l. Acid Black 4-5 (Dry), 4

45 ; (Dry)
194 (Wet)

C.l. Acid Black 4-5 (Dry), 4
Nylon 4-5 6-7

132 (Expected) (Wet)
C.l. Acid Black 4-5 (Dry), 4

4-5 6-7
194 (Wet)

) C.l. Acid Black 4 (Dry), 3-4

Silk 4 6

132 (Expected) (Wet)
C.l. Acid Black 4 (Dry), 3-4

4-5 6-7
194 (Wet)

Note: Ratings are on a scale of 1-5 for wash and crocking fastness (5 being the best) and 1-8

for light fastness (8 being the best). Data for C.I. Acid Black 194 is from a technical data sheet.

[2][4] Expected values for C.lI. Acid Black 132 are based on its chemical class.[1]

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility.

General Dyeing Protocol for Wool, Nylon, and Silk

This protocol describes a standard laboratory procedure for exhaust dyeing.

Materials and Reagents:
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Textile substrate (wool, nylon, or silk fabric/yarn)
C.l. Acid Black 132 or other acid dye

Acetic acid (or formic acid)

Sodium sulfate (leveling agent)

Non-ionic detergent

Deionized water

Procedure:

Scouring: The textile substrate is first scoured using a 1 g/L solution of a non-ionic detergent
at 60-70°C for 20 minutes to remove any impurities. The substrate is then thoroughly rinsed
with deionized water.

Dye Bath Preparation: A dyebath is prepared with a liquor ratio of 40:1. A leveling agent (e.g.,
1% on weight of fiber, o.w.f., of sodium sulfate) is added. The pH of the dyebath is adjusted
to 4.5-5.5 using acetic acid.

Dyeing: The scoured and wetted substrate is introduced into the dyebath at 40°C. The
temperature is raised to 98°C at a rate of 2°C/minute. Dyeing is continued at 98°C for 60
minutes.

Rinsing and Drying: After dyeing, the bath is cooled to 60°C, and the substrate is removed. It
is then rinsed thoroughly with cold water until the water runs clear and subsequently air-
dried.

Colorfastness to Washing (ISO 105-C06)

This test assesses the resistance of the color to domestic or commercial laundering.

Procedure:

A dyed specimen is stitched together with a multi-fiber adjacent fabric.
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e The composite specimen is subjected to mechanical agitation in a soap solution at a
specified temperature and time.

 After the washing cycle, the specimen is rinsed and dried.

e The change in color of the dyed specimen and the staining of the adjacent multi-fiber fabric
are assessed using the respective grey scales.

Colorfastness to Light (ISO 105-B02)

This test determines the resistance of the color to the action of an artificial light source that
simulates natural daylight.

Procedure:

e A specimen of the dyed textile is exposed to a xenon arc lamp under specified conditions of
temperature and humidity.

e Simultaneously, a set of blue wool standards is exposed.

e The color change of the specimen is assessed by comparing it with the fading of the blue
wool standards.

Colorfastness to Rubbing/Crocking (ISO 105-X12)

This test evaluates the transfer of color from the surface of a colored textile to other surfaces by
rubbing.

Procedure:

o Acolored test specimen is rubbed with a dry and a wet white cotton cloth under specified
pressure.

e The staining on the white cotton cloths is then assessed using the grey scale for staining.

Visualizing the Experimental Workflow

The following diagrams illustrate the logical flow of the experimental procedures described.
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Caption: Experimental workflow for dyeing and performance evaluation.
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Caption: Dye-fiber interaction mechanism for acid dyes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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